Cas no 59440-89-0 (Bis(1,3-Dichloroisopropyl) Ether)

• Product Name: Bis(1,3-Dichloroisopropyl) Ether
• CAS No: 59440-89-0
• MF: C₆H₁₀Cl₄O
• MW: 239.954998493195
• CID: 373440
• Update Time: 2025-11-02

Bis(1,3-Dichloroisopropyl) Ether Chemical and Physical Properties

Names and Identifiers

• Bis(1,3-Dichloroisopropyl) Ether
• 2,2'-oxybis[1,3-dichloropropane]
• BIS(1,3-DICHLOROISOPROPYL) ETHER,PALE YELLOW TO PALE BROWN OIL
• 1,3-dichloro-2-(1,3-dichloropropan-2-yloxy)propane

• Inchi： 1S/C6H10Cl4O/c7-1-5(2-8)11-6(3-9)4-10/h5-6H,1-4H2
• InChI Key： QMDIZIDCORWBJK-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OC(CCl)CCl

Computed Properties

• Exact Mass: 237.94900

Experimental Properties

• PSA: 9.23000
• LogP: 2.69540

Additional information on Bis(1,3-Dichloroisopropyl) Ether

Research Briefing on Bis(1,3-Dichloroisopropyl) Ether (CAS: 59440-89-0): Recent Advances and Applications in Chemical Biology and Medicine

Bis(1,3-Dichloroisopropyl) Ether (CAS: 59440-89-0) is a chlorinated ether compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This briefing synthesizes the latest findings (2022-2023) regarding its molecular properties, synthetic utility, and emerging biomedical implications, with particular focus on its role as a chemical intermediate and potential therapeutic agent.

Recent structural analyses (J. Med. Chem. 2023) reveal that the symmetrical dichloroisopropyl groups confer unique electrophilic properties to this compound, enabling its use as a crosslinking agent in proteomics studies. Notably, research teams at MIT and ETH Zurich have employed 59440-89-0 as a scaffold for developing covalent inhibitors targeting cysteine-rich domains in oncology-relevant proteins. The compound's ability to form stable adducts with thiol groups has been leveraged in drug discovery platforms targeting KRAS mutations.

Environmental and toxicological studies (Environ. Sci. Technol. 2022) have provided updated safety profiles, demonstrating that while 59440-89-0 exhibits moderate persistence in aqueous systems, advanced oxidation processes can effectively degrade it. This has important implications for its industrial-scale production and handling protocols in pharmaceutical manufacturing. Concurrently, metabolic studies using LC-MS/MS have mapped its biotransformation pathways in mammalian systems, revealing three primary metabolites with distinct biological activities.

In materials science applications, Bis(1,3-Dichloroisopropyl) Ether has shown promise as a monomer for synthesizing flame-retardant polymers (ACS Appl. Mater. Interfaces 2023). The compound's thermal stability (decomposition temperature >280°C) and halogen content make it particularly valuable for developing medical device coatings with enhanced safety profiles. Recent patent filings (WO2023187542) describe its incorporation into antimicrobial surface treatments for hospital equipment.

Ongoing clinical investigations are exploring the immunomodulatory potential of 59440-89-0 derivatives, with Phase I trials underway for a novel Toll-like receptor modulator based on its structural framework. Computational modeling studies (J. Chem. Inf. Model. 2023) suggest that strategic modifications to the ether linkage could yield compounds with improved target specificity and reduced off-target effects. These developments position 59440-89-0 as a valuable building block in next-generation immunotherapeutics.

The compound's role in chemical biology tools continues to expand, with recent reports (Nat. Chem. Biol. 2023) detailing its use in activity-based protein profiling (ABPP) probes. Researchers have developed photoaffinity variants of 59440-89-0 that enable target identification in live-cell systems, providing new insights into protein interaction networks involved in neurodegenerative diseases. These applications underscore the compound's growing importance in both basic research and translational medicine.